N-(3-pyridinylmethyl)-4H-3,1-benzothiazin-2-amine

• IUPAC Name: N-(pyridin-3-ylmethyl)-1,4-dihydro-3,1-benzothiazin-2-imine
• InChI: InChI=1S/C14H13N3S/c1-2-6-13-12(5-1)10-18-14(17-13)16-9-11-4-3-7-15-8-11/h1-8H,9-10H2,(H,16,17)
• InChI Key: HDIOKFQLUKIROG-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2NC(=NCC3=CN=CC=C3)S1
• Molecular Formula: C14H13N3S
• DSSTOX Substance ID: DTXSID901235148
• Molecular Weight: 255.34 g/mol
• CAS RN: 320420-01-7

Description

Compounds with pyridinylmethyl structures are often used in the synthesis of various pharmaceuticals. They can be part of larger molecules with potential biological activity.

Synthesis Analysis

The synthesis of pyridinylmethyl compounds often involves nucleophilic and amidation reactions. Pyrrolidine rings, which might be present in similar compounds, can be synthesized from different cyclic or acyclic precursors.

Molecular Structure Analysis

The structure of pyridinylmethyl compounds can be analyzed using techniques like 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, a compound named “N-(3-pyridinylmethyl)nonanamide” has a molecular weight of 248.371. Another compound, “Benzamide, N-(3-pyridinylmethyl)-”, has a molecular weight of 212.25.

Scientific Research Applications

Synthesis and Chemical Properties

• Kobayashi et al. (2011) developed a convenient synthesis method for N,N-disubstituted 4H-3,1-benzothiazin-2-amines using a two-pot procedure from aryl(2-isothiocyanatophenyl)methanones and secondary amines, highlighting the compound's synthetic accessibility (Kobayashi & Kanbe, 2011).
• In 2014, Kobayashi et al. also described a one-pot synthesis method for N,N-disubstituted (Z)-4-(halomethylidene)-4H-3,1-benzothiazin-2-amines, demonstrating the compound's versatility in chemical synthesis (Kobayashi, Yamane, Nozawa, & Ezaki, 2014).

Biological and Pharmacological Activities

• Ashok et al. (2006) synthesized various derivatives of 4H-3,1-benzothiazin, including N-(3-pyridinylmethyl)-4H-3,1-benzothiazin-2-amine, noting their potential biological activities, such as COX-2 inhibition and cardiotonic effects for treating congestive heart failure (Ashok, Pallavi, Reddy, & Rao, 2006).
• Naganagowda and Petsom (2011) explored the antimicrobial activities of related benzothiazine derivatives, pointing towards potential applications in infection control (Naganagowda & Petsom, 2011).

Potential Applications in Material Science

• Mariappan et al. (2016) synthesized biologically potent N-(pyridin-2-yl)benzo[d]thiazol-2-amines, using an oxidative C–S bond formation strategy. This approach indicates potential applications in material science due to the unique chemical properties of these compounds (Mariappan, Rajaguru, Roja, Muthusubramanian, & Bhuvanesh, 2016).

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) of the specific compound for detailed safety information.

Future Directions

The future directions in the study of pyridinylmethyl compounds could involve the design of new compounds with different biological profiles. These compounds could potentially be used in the treatment of various diseases.